Cas no 1261631-70-2 ((4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine)

• Product Name: (4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine
• CAS No: 1261631-70-2
• MF: C₁₅H₁₃F₄N
• MW: 283.264037847519
• CID: 4789731
• Update Time: 2025-05-20

(4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

• Inchi： 1S/C15H13F4N/c1-20(2)14-9-10(16)7-8-12(14)11-5-3-4-6-13(11)15(17,18)19/h3-9H,1-2H3
• InChI Key： TXCVTRYEHOLPLC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2

Additional information on (4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

Introduction to (4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 1261631-70-2)

The compound (4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine, identified by the CAS number 1261631-70-2, is a significant molecule in the field of organic chemistry and materials science. This compound, often referred to as a fluorinated biphenyl amine, has garnered attention due to its unique structural properties and potential applications in drug discovery, electronic materials, and advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modulating physical and chemical properties. The presence of a trifluoromethyl group at the 2' position of the biphenyl ring introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity. Additionally, the dimethylamine substituent at the 4-fluoro position contributes to increased lipophilicity, making this compound highly versatile in various chemical environments.

One of the most promising applications of (4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine lies in its potential as a building block for advanced pharmaceuticals. Researchers have explored its role in synthesizing bioactive molecules with improved pharmacokinetic profiles. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have demonstrated that this compound can serve as a precursor for drugs targeting neurodegenerative diseases and cancer.

In the realm of materials science, this compound has shown remarkable potential in organic electronics. Its ability to form stable charge transfer complexes makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent breakthroughs in this area, particularly at institutions like Stanford University and the Max Planck Institute, have underscored its role in enhancing device efficiency and operational stability.

The synthesis of (4-Fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing the trifluoromethyl group and subsequent nucleophilic substitution reactions to attach the dimethylamine moiety. The optimization of these steps has been extensively documented in peer-reviewed articles, providing a robust framework for large-scale production.

Beyond its direct applications, this compound serves as a valuable model system for studying intermolecular interactions in fluorinated aromatic systems. Its ability to form hydrogen bonds with polar solvents has been leveraged in developing novel solvents for industrial processes. Furthermore, its role as a catalyst in asymmetric synthesis reactions has opened new avenues for producing enantiomerically enriched compounds, which are critical in pharmaceutical manufacturing.

In conclusion, (4-fluoro-2'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine (CAS No. 126163170) stands at the forefront of modern chemical innovation. Its unique combination of structural features and functional versatility positions it as a key player in diverse fields ranging from drug discovery to materials engineering. As research continues to uncover new applications and optimize synthetic pathways, this compound is poised to make even greater contributions to scientific advancement.